1,3-Difluorodibenzo[b,d]furan

• Molecular Formula: C12H6F2O
• Molecular Weight: 204.17 g/mol
• IUPAC Name: 1,3-difluorodibenzofuran
• InChI: InChI=1S/C12H6F2O/c13-7-5-9(14)12-8-3-1-2-4-10(8)15-11(12)6-7/h1-6H
• InChI Key: WVYMOVVBESNQKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3F)F

Description

1,3-Difluorodibenzo[b,d]furan is an organic compound with the molecular formula C12H6F2O. It belongs to the class of dibenzofurans, which are heterocyclic aromatic compounds consisting of two benzene rings fused to a central furan ring. The presence of fluorine atoms at the 1 and 3 positions of the dibenzofuran structure imparts unique chemical properties to this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Difluorodibenzo[b,d]furan can be synthesized through various methods. One common approach involves the fluorination of dibenzofuran. This can be achieved using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction typically requires a solvent like acetonitrile and may be catalyzed by transition metals such as palladium or copper.

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes. These processes are optimized for high yield and purity, often using continuous flow reactors to ensure consistent reaction conditions. The choice of fluorinating agents and catalysts is crucial to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1,3-Difluorodibenzo[b,d]furan undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted by other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form quinones or other oxygenated derivatives.

Reduction Reactions: Reduction can lead to the formation of partially or fully hydrogenated derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in solvents such